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Compound of Interest

Compound Name: (2-Aminoethyl)urea hydrochloride

Cat. No.: B1341745

An In-depth Technical Guide to the Safe Handling of (2-Aminoethyl)urea Hydrochloride

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for (2-Aminoethyl)urea hydrochloride (CAS No: 858001-69-1). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory setting. The information herein is synthesized from available safety data sheets
(SDS) and chemical databases to provide a cautious and thorough approach to safety.

Chemical Identity and Physicochemical Properties

(2-Aminoethyl)urea hydrochloride is a chemical compound used in research and
development.[1] Understanding its fundamental properties is the first step toward safe
handling.
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Property Value Source(s)
CAS Number 858001-69-1 [2][3]
Molecular Formula CsH9oN30O-HCI [2]
Molecular Weight 139.58 g/mol [2]
Appearance Solid, powder

Melting Point 139-140 °C

Room temperature, dry, tightly

Storage Temperature closed container, under inert
atmosphere
Purity Typically 295% [4]

Hazard Identification: An Analysis of Discrepancies

A critical review of supplier safety data reveals conflicting classifications for (2-
Aminoethyl)urea hydrochloride. This necessitates a cautious approach, adopting the most
stringent precautions until harmonized data becomes available.

One supplier classifies the compound with the following hazards:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Conversely, another safety data sheet states it is "Not a hazardous substance or mixture". This
discrepancy may arise from different purity levels, the specific data sources used for
classification, or a lack of comprehensive testing. For instance, the safety profile of the related
compound, urea hydrochloride, indicates it is harmful if swallowed, causes skin irritation, and
can cause serious eye damage.[5][6]

Expert Recommendation: In the absence of definitive, harmonized data, researchers should
handle (2-Aminoethyl)urea hydrochloride as a hazardous substance. The precautionary
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principle dictates that the more stringent classification should be followed. Therefore, assume
the compound is an irritant to the skin, eyes, and respiratory system.

Protocols for Safe Handling and Storage

Adherence to rigorous handling protocols is essential to minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle the solid compound in a certified chemical fume hood to prevent
inhalation of dust particles.[5]

o Eye Protection: Wear chemical safety goggles or a face shield that conforms to EN 166 or
NIOSH standards.[6][7]

o Skin Protection:
o Wear a lab coat and ensure it is fully buttoned.
o Use chemically resistant, impermeable gloves (e.g., nitrile) tested for suitability.[5][7]

o Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the workday.[5][7]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA or European Standard EN 143 approved respirator with a particulate filter.[7]

General Hygiene and Operational Practices

e Avoid dust formation during handling.[7]
e Do not eat, drink, or smoke in the laboratory.[6][7]
o Keep the container tightly closed when not in use.[5]

e Wash contaminated clothing before reuse.[6][7]
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Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[5][7]

Emergency Response Procedures

Immediate and appropriate action is critical in the event of an accidental exposure or spill. The
following workflow outlines the necessary steps.
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Caption: Emergency response workflow for (2-Aminoethyl)urea hydrochloride exposure.

First-Aid Measures: Step-by-Step Protocols

 Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is
difficult or symptoms persist, seek medical attention.[8]
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Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water or use a safety shower for at least 15 minutes.[9] If skin irritation
develops, seek medical advice.[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids apart to ensure thorough rinsing.[8][9] Remove contact lenses if
present and easy to do. Seek immediate medical attention.[6]

Ingestion: If swallowed, rinse the mouth with water.[8] Have the person drink one or two
glasses of water, provided they are conscious. Do NOT induce vomiting.[6][8] If the person
feels unwell, call a poison center or doctor.[6]

Accidental Release Measures

Small Spills: Wear appropriate PPE. Avoid generating dust. Carefully sweep or scoop up the
material and place it into a suitable, labeled container for disposal. Clean the affected area
thoroughly.

Large Spills: Evacuate the area. Prevent the material from entering drains or waterways.
Wear full PPE, including respiratory protection. Collect the spilled material using methods
that do not create dust (e.g., HEPA-filtered vacuum) and place it in a designated waste
container.

Fire-Fighting Measures

Extinguishing Media: For this substance, no limitations of extinguishing agents are given.
Use media appropriate for the surrounding fire (water spray, foam, dry chemical, carbon
dioxide).

Special Hazards: In the event of a fire, hazardous decomposition products such as carbon
oxides and nitrogen oxides may be released.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological Profile and Disposal

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.buckeyeinternational.com/media/uppercut5225ce.pdf
https://www.chemos.de/import/data/msds/GB_en/506-89-8-A0048562-GB-en.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.buckeyeinternational.com/media/uppercut5225ce.pdf
https://www.chemos.de/import/data/msds/GB_en/506-89-8-A0048562-GB-en.pdf
https://www.buckeyeinternational.com/media/uppercut5225ce.pdf
https://www.chemos.de/import/data/msds/GB_en/506-89-8-A0048562-GB-en.pdf
https://www.buckeyeinternational.com/media/uppercut5225ce.pdf
https://www.fishersci.co.uk/store/msds?partNumber=U/P610&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicology

Specific toxicological studies on (2-Aminoethyl)urea hydrochloride are not widely available.
The hazard classification is based on data from similar compounds and supplier-provided
information.

o Acute Toxicity: While pure urea has very low acute toxicity[10], the hydrochloride salt form is
classified as harmful if swallowed.[5][6]

e Irritation: It is considered a skin and eye irritant, and may cause respiratory tract irritation
upon inhalation of dust.[5]

» Carcinogenicity/Mutagenicity: There is no data to suggest that this compound is carcinogenic
or mutagenic.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter drains or sewers.[8] Waste
containers should be properly labeled.

Conclusion

(2-Aminoethyl)urea hydrochloride is a valuable research chemical that must be handled with
care. Due to conflicting safety information, researchers should adopt a conservative approach,
treating it as a hazardous compound that can cause skin, eye, and respiratory irritation. By
implementing robust engineering controls, wearing appropriate PPE, and being prepared for
emergencies, the risks associated with its use can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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